Methyl 5-methylpiperazine-2-carboxylate
Overview
Description
“Methyl 5-methylpyrazine-2-carboxylate” is a chemical compound with the molecular formula C7H8N2O2 . It is an intermediate in the preparation of 5,50-dimethyl-2,20-bipyrazine derivatives used to coordinate to transition metals for use in solar energy conversion studies .
Synthesis Analysis
The synthesis of “Methyl 5-methylpyrazine-2-carboxylate” follows a procedure reported earlier . The solid is collected by filtration and washed with ice-cold methanol. Drying under vacuum yields “Methyl 5-methylpyrazine-2-carboxylate” that is suitable for use . Recent developments in the synthesis of piperazine derivatives have been published, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The non-hydrogen atoms of the molecule are nearly planar, with a dihedral angle of 5.4 (1) between the plane of the pyrazine ring and the plane defined by C—C(O)—O . The average mass is 152.151 Da and the monoisotopic mass is 152.058578 Da .Physical And Chemical Properties Analysis
“Methyl 5-methylpyrazine-2-carboxylate” has a molecular formula of C7H8N2O2. The average mass is 152.151 Da and the monoisotopic mass is 152.058578 Da .Scientific Research Applications
- Methyl 5-methylpyrazine-2-carboxylate serves as an intermediate in the synthesis of metal complexes. Specifically, it is used to prepare 5,5’-dimethyl-2,2’-bipyrazine derivatives that coordinate with transition metals. These complexes find applications in areas such as solar energy conversion studies .
- Methyl 5-methylpyrazine-2-carboxylate has been explored as a green solvent. Its properties, including dielectric constant and solubility parameters, make it a potential alternative to traditional solvents. Researchers aim to reduce environmental impact by using greener solvents in chemical processes .
Coordination Chemistry and Metal Complexes
Green Solvent Applications
Future Directions
The future directions of research on “Methyl 5-methylpyrazine-2-carboxylate” could involve further exploration of its synthesis, properties, and potential applications. For instance, it could be interesting to investigate its potential use in solar energy conversion studies , or to explore its bioactive properties when incorporated into azo dye scaffolds .
properties
IUPAC Name |
methyl 5-methylpiperazine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2/c1-5-3-9-6(4-8-5)7(10)11-2/h5-6,8-9H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPIPJZASUDROQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC(CN1)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-methylpiperazine-2-carboxylate | |
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